Cas no 20760-45-6 (Ethanedioicacid, 1,2-dioctyl ester)
20760-45-6 structure
Product Name:Ethanedioicacid, 1,2-dioctyl ester
CAS No:20760-45-6
MF:C18H34O4
MW:314.460166454315
CID:290642
PubChem ID:88683
Update Time:2025-04-19
Ethanedioicacid, 1,2-dioctyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioicacid, 1,2-dioctyl ester
- dioctyl oxalate
- dioctyl ethanedioate
- PEJVLWCOQVHCAF-UHFFFAOYSA-N
- AKOS024390834
- NS00026730
- SCHEMBL1960710
- EINECS 244-012-6
- 20760-45-6
- DTXSID20174833
-
- Inchi: 1S/C18H34O4/c1-3-5-7-9-11-13-15-21-17(19)18(20)22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
- InChI Key: PEJVLWCOQVHCAF-UHFFFAOYSA-N
- SMILES: O(C(C(=O)OCCCCCCCC)=O)CCCCCCCC
Computed Properties
- Exact Mass: 314.24582
- Monoisotopic Mass: 314.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.945
- Boiling Point: 384.2°Cat760mmHg
- Flash Point: 162.3°C
- Refractive Index: 1.447
- PSA: 52.6
Ethanedioicacid, 1,2-dioctyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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